Cas no 7796-76-1 (3-(nitromethyl)pentane)

• Product Name: 3-(nitromethyl)pentane
• CAS No: 7796-76-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5061856
• PubChem ID: 15508181
• Update Time: 2025-08-03

3-(nitromethyl)pentane Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-nitrobutane
• 3-(nitromethyl)pentane

• Inchi： 1S/C6H13NO2/c1-3-6(4-2)5-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： NYMVOUYYRVRXFQ-UHFFFAOYSA-N
• SMILES： [O-][N+](CC(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.5
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8

Additional information on 3-(nitromethyl)pentane

Professional Introduction to 3-(nitromethyl)pentane (CAS No. 7796-76-1)

3-(nitromethyl)pentane, chemically designated as a compound with the CAS number 7796-76-1, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, characterized by its nitromethyl functional group attached to a pentane backbone, has garnered attention due to its versatile reactivity and potential applications in the development of novel chemical entities.

The molecular structure of 3-(nitromethyl)pentane consists of a five-carbon chain with a nitromethyl group (-CH₂NO₂) at the third carbon position. This structural motif makes it a valuable building block for synthesizing more complex molecules, particularly in the realm of medicinal chemistry. The nitromethyl group is known for its ability to participate in various chemical transformations, including nucleophilic substitution, addition reactions, and condensation reactions, which are pivotal in constructing pharmacophores.

In recent years, the study of 3-(nitromethyl)pentane has been further advanced by its incorporation into research aimed at developing new therapeutic agents. The compound’s reactivity allows for the facile introduction of nitro groups into larger molecular frameworks, which is a common strategy in drug discovery. For instance, researchers have explored its use in generating nitroaromatic compounds and heterocycles, which are known for their biological activity across various disease targets.

One of the most compelling aspects of 3-(nitromethyl)pentane is its role in facilitating cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry and have been instrumental in the preparation of complex natural products and drug molecules. The nitromethyl group can be transformed into other functional groups that are more amenable to coupling partners, such as boronic acids or halides, enabling the construction of diverse molecular architectures.

The application of 3-(nitromethyl)pentane in pharmaceutical research has also been complemented by advances in computational chemistry. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets in unique ways, offering insights into their potential pharmacological effects. These studies often involve virtual screening and docking simulations to predict how modified versions of 3-(nitromethyl)pentane might bind to enzymes or receptors, providing a rational basis for further experimental validation.

In addition to its synthetic utility, 3-(nitromethyl)pentane has been investigated for its potential role in materials science. The nitro group’s ability to absorb light at specific wavelengths has led to interest in this compound as a component in photoactive materials. Such materials are relevant in applications ranging from organic electronics to photodynamic therapy, where controlled light absorption is crucial.

The synthesis of 3-(nitromethyl)pentane itself is an area of active interest. While traditional methods involve nitration and subsequent functionalization of pentane derivatives, newer approaches have focused on greener and more efficient processes. These include catalytic methods that minimize waste and improve yield, aligning with the growing emphasis on sustainable chemistry practices.

The safety profile of 3-(nitromethyl)pentane is another critical consideration in its handling and application. Although it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken during synthesis and handling due to its reactivity. This includes working under inert atmospheres and using appropriate personal protective equipment to prevent unintended reactions.

In conclusion, 3-(nitromethyl)pentane (CAS No. 7796-76-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its role as an intermediate in organic synthesis, particularly in pharmaceutical development, underscores its importance. As research continues to evolve, the applications of this compound are likely to expand further, driven by innovative synthetic methodologies and interdisciplinary collaborations.